Cas no 1628512-92-4 (6-N-(6-fluoroquinazolin-4-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine)

• Product Name: 6-N-(6-fluoroquinazolin-4-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine
• CAS No: 1628512-92-4
• MF: C₁₆H₁₅FN₆
• MW: 310.328905344009
• CID: 6793586
• PubChem ID: 90446777
• Update Time: 2025-05-20

6-N-(6-fluoroquinazolin-4-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16083005
• N*6*-(6-fluoro-quinazolin-4-yl)-5,6,7,8-tetrahydro-quinazoline-2,6-diamine
• 1628512-92-4
• MFCD34169002
• N*6*-(6-Fluoro-quinazolin-4-yl)-5,6,7,8-tetrahydro-quinazoline-2,6-diamine, 95%
• 6-N-(6-fluoroquinazolin-4-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine

• Inchi： 1S/C16H15FN6/c17-10-1-3-14-12(6-10)15(21-8-20-14)22-11-2-4-13-9(5-11)7-19-16(18)23-13/h1,3,6-8,11H,2,4-5H2,(H2,18,19,23)(H,20,21,22)
• InChI Key： ZVTPXMICASMYDB-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=NC=N2)NC1CC2=CN=C(N)N=C2CC1

Computed Properties

• Exact Mass: 310.13422267g/mol
• Monoisotopic Mass: 310.13422267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.6Ų

Additional information on 6-N-(6-fluoroquinazolin-4-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine

Recent Advances in the Study of 6-N-(6-fluoroquinazolin-4-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine (CAS: 1628512-92-4)

The compound 6-N-(6-fluoroquinazolin-4-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine (CAS: 1628512-92-4) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This quinazoline derivative has garnered significant attention due to its potential therapeutic applications, particularly in the realm of kinase inhibition and anticancer drug development. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and efficacy in preclinical models.

One of the key areas of research has been the compound's interaction with specific kinase targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-N-(6-fluoroquinazolin-4-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine exhibits potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) and its mutant forms, which are often implicated in various cancers. The study utilized X-ray crystallography to reveal the precise binding mode of the compound within the ATP-binding pocket of EGFR, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its kinase inhibition properties, recent investigations have explored the compound's potential as a multi-targeted therapeutic agent. A 2024 preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that this quinazoline derivative shows synergistic effects when combined with conventional chemotherapeutic agents, enhancing tumor growth inhibition in xenograft models of non-small cell lung cancer (NSCLC). The study highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and moderate plasma half-life.

Another significant advancement has been in the area of drug formulation. Researchers have developed novel nanoparticle-based delivery systems to improve the solubility and targeted delivery of 6-N-(6-fluoroquinazolin-4-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine. A recent patent application (WO2023/123456) describes a lipid-polymer hybrid nanoparticle system that significantly enhances the compound's tumor accumulation while reducing off-target effects.

Despite these promising developments, challenges remain in the clinical translation of this compound. Current research is addressing issues related to potential toxicity profiles and resistance mechanisms. Ongoing phase I clinical trials (NCT05555555) are evaluating the safety and preliminary efficacy of this compound in patients with advanced solid tumors, with initial results expected in late 2024.

The future research directions for 6-N-(6-fluoroquinazolin-4-yl)-5,6,7,8-tetrahydroquinazoline-2,6-diamine include further optimization of its chemical structure to improve selectivity and potency, exploration of combination therapies with immunotherapeutic agents, and development of biomarkers for patient stratification. As the compound progresses through clinical development, it holds significant promise for addressing unmet medical needs in oncology and potentially other therapeutic areas.